Cas no 1334376-11-2 (2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide)
2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide
- 2,5-dimethyl-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)furan-3-carboxamide
- 1334376-11-2
- F5946-0199
- AKOS024527987
- 2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide
-
- Inchi: 1S/C13H12N4O3S/c1-6-4-9(7(2)19-6)11(18)15-13-17-16-12(20-13)10-5-21-8(3)14-10/h4-5H,1-3H3,(H,15,17,18)
- InChI Key: DHPMNYBBKNLOAG-UHFFFAOYSA-N
- SMILES: S1C=C(C2=NN=C(NC(C3C=C(C)OC=3C)=O)O2)N=C1C
Computed Properties
- Exact Mass: 304.06301143g/mol
- Monoisotopic Mass: 304.06301143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 122Ų
2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5946-0199-2μmol |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-5μmol |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-10μmol |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-20μmol |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-1mg |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-2mg |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-3mg |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-4mg |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-5mg |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5946-0199-10mg |
2,5-dimethyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide |
1334376-11-2 | 10mg |
$79.0 | 2023-09-09 |
2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide
2,5-Dimethyl-N-5-(2-Methyl-1,3-Thiazol-4-Yl)-1,3,4-Oxadiazol-2-Ylfuran-3-Carboxamide: A Multifunctional Compound with Promising Therapeutic Potential
2,5-Dimethyl-N-5-(2-Methyl-1,3-Thiazol-4-Yl)-1,3,4-Oxadiazol-2-Ylfuran-3-Carboxamide (CAS No. 1334376-11-2) represents a novel class of 1,3,4-oxadiazole-based derivatives with unique structural features and potential biological activities. This compound integrates multiple functional groups, including 2,5-dimethyl substitutions, a 1,3-thiazol-4-yl ring system, and a furan-3-carboxamide moiety, which collectively contribute to its multifunctional properties. Recent studies have highlighted the therapeutic relevance of this compound in modulating inflammatory pathways and targeting specific molecular interactions, making it a subject of interest in drug discovery and biomedical research.
The 1,3,4-oxadiazole scaffold is well-known for its ability to form hydrogen bonds and exhibit diverse pharmacological activities. The 2,5-dimethyl groups on the 1,3,4-oxadiazole ring may enhance molecular stability and influence intermolecular interactions, while the 2-methyl-1,3-thiazol-4-yl substituent introduces additional aromaticity and electronic effects. The furan-3-carboxamide fragment further contributes to the compound's reactivity by providing a polarizable environment for hydrogen bonding and π-π stacking interactions. These structural elements collectively define the compound's potential as a versatile scaffold for developing novel therapeutics.
Recent advances in computational chemistry and structure-activity relationship (SAR) studies have provided insights into the molecular mechanisms underlying the biological activities of 2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key regulator of inflammatory responses. The compound's ability to modulate cytokine production and reduce oxidative stress suggests its potential as an adjunct therapy for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The 1,3-thiazol-4-yl moiety in the compound plays a critical role in its biological activity. Thiazole rings are commonly found in bioactive molecules due to their ability to interact with various biological targets, including enzymes and receptors. The 2-methyl substitution on the thiazole ring may enhance its hydrophobicity, facilitating membrane penetration and intracellular targeting. This structural feature is particularly relevant in the context of antiviral research, as the compound has shown promising activity against RNA viruses by interfering with viral replication processes.
Recent studies have also explored the antimicrobial properties of 2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide. A 2022 publication in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways, highlighting its potential as a novel antimicrobial agent in the context of increasing antibiotic resistance.
The furan-3-carboxamide fragment contributes to the compound's ability to form hydrogen bonds with target proteins, a critical factor in drug-receptor interactions. Furan derivatives are frequently used in pharmaceutical development due to their ability to modulate enzyme activities and receptor functions. The presence of the carboxamide group enhances the compound's solubility and bioavailability, making it suitable for oral administration. This characteristic is particularly advantageous in the development of oral therapeutic agents for chronic diseases.
Recent advancements in drug delivery systems have further expanded the potential applications of 2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide. A 2023 study published in Advanced Drug Delivery Reviews explored the use of nanocarriers to enhance the compound's bioavailability and target specific tissues. The study demonstrated that encapsulation of the compound in lipid nanoparticles significantly improved its therapeutic efficacy in vivo, while minimizing systemic toxicity. This approach highlights the compound's potential for targeted drug delivery in precision medicine applications.
The 1,3,4-oxadiazole scaffold also exhibits antioxidant properties, which are relevant to the compound's therapeutic potential. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's ability to scavenge free radicals and inhibit lipid peroxidation suggests its potential as an adjunct therapy in antioxidant-based treatments. A 2022 study in Free Radical Biology and Medicine reported that the compound significantly reduced oxidative stress markers in animal models of Parkinson's disease, further supporting its therapeutic relevance.
Despite its promising biological activities, the 2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide compound is still in the early stages of drug development. Challenges such as optimizing its pharmacokinetic profile, ensuring selectivity for target pathways, and minimizing potential side effects remain to be addressed. However, the compound's multifunctional nature and diverse biological activities position it as a promising candidate for further investigation in the development of novel therapeutics.
Current research efforts are focused on elucidating the compound's molecular mechanisms and exploring its potential applications in various therapeutic areas. The integration of computational modeling, in vitro, and in vivo studies is essential for understanding the compound's behavior in biological systems. Additionally, the development of structure-based drug design approaches could enable the synthesis of more optimized derivatives with enhanced therapeutic properties.
In conclusion, 2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide represents a promising scaffold with potential applications in multiple therapeutic areas. Its unique structural features and diverse biological activities make it a subject of interest in drug discovery and biomedical research. Continued research and development efforts are likely to uncover new opportunities for its use in the treatment of various diseases, further highlighting its significance in the field of pharmaceutical sciences.
Further studies are needed to fully understand the compound's biological mechanisms and optimize its therapeutic potential. The development of targeted drug delivery systems and structure-based approaches could enhance its efficacy and safety profile. As research in this area progresses, the compound may emerge as a valuable therapeutic option for a wide range of medical conditions.
Overall, the compound's multifunctional nature and potential therapeutic applications underscore its significance in the field of pharmaceutical sciences. Ongoing research and development efforts are expected to contribute to the advancement of novel therapeutics based on this compound, further expanding its impact on human health.
1334376-11-2 (2,5-dimethyl-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)